Cas no 1806785-42-1 (2-(Chloromethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-methanol)

• Product Name: 2-(Chloromethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-methanol
• CAS No: 1806785-42-1
• MF: C₉H₆ClF₆NO₂
• MW: 309.592862606049
• CID: 4846017
• Update Time: 2025-05-27

2-(Chloromethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-methanol

• Inchi： 1S/C9H6ClF6NO2/c10-1-6-4(3-18)7(19-9(14,15)16)5(2-17-6)8(11,12)13/h2,18H,1,3H2
• InChI Key： FLZZLHMTTGFLOI-UHFFFAOYSA-N
• SMILES： ClCC1C(CO)=C(C(C(F)(F)F)=CN=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 297
• XLogP3: 2.5
• Topological Polar Surface Area: 42.4

Additional information on 2-(Chloromethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-methanol

Comprehensive Overview of 2-(Chloromethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-methanol (CAS No. 1806785-42-1)

The compound 2-(Chloromethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-methanol, identified by its CAS number 1806785-42-1, represents a highly specialized chemical entity in the realm of organic synthesis and pharmaceutical intermediates. Its unique structural features, including the trifluoromethoxy and trifluoromethyl groups, make it a subject of significant interest in modern medicinal chemistry and agrochemical research. This article delves into the compound's properties, applications, and relevance to current scientific trends, addressing common queries such as "What are the uses of pyridine derivatives in drug discovery?" and "How do fluorinated compounds enhance bioavailability?".

Structurally, 2-(Chloromethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-methanol belongs to the pyridine family, a class of heterocyclic compounds renowned for their versatility in synthetic chemistry. The presence of both chloromethyl and methanol functional groups at positions 2 and 3, respectively, offers multiple sites for further derivatization, enabling its use as a building block for complex molecules. Researchers frequently explore its potential in designing fluorinated pharmaceuticals, a trending topic due to the growing demand for compounds with improved metabolic stability and membrane permeability.

In the context of drug development, fluorinated pyridine derivatives like this compound are pivotal. The trifluoromethoxy and trifluoromethyl substituents are known to enhance lipophilicity, a property often correlated with increased bioavailability and target engagement. This aligns with frequent search queries such as "Why are fluorinated groups important in drug design?" and "How to optimize lead compounds with fluorine substitutions?". The compound's potential applications extend to agrochemicals, where fluorinated motifs contribute to the efficacy of pesticides and herbicides, addressing sustainability challenges in agriculture.

Synthetic methodologies for CAS 1806785-42-1 often involve multi-step processes, including halogenation and nucleophilic substitution reactions. Its chloromethyl group, for instance, serves as a reactive handle for cross-coupling reactions, a technique widely discussed in forums on "advanced organic synthesis techniques". The compound's stability under various conditions also makes it a candidate for high-throughput screening libraries, a hot topic in AI-driven drug discovery platforms.

From an industrial perspective, scalability and purity are critical considerations for 2-(Chloromethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-methanol. Analytical techniques such as HPLC and NMR are routinely employed to ensure batch consistency, reflecting the broader industry focus on "quality control in specialty chemicals". Environmental and regulatory aspects, including green chemistry principles, are increasingly integrated into its production processes, responding to global demands for sustainable manufacturing.

In summary, CAS 1806785-42-1 exemplifies the intersection of structural ingenuity and practical utility in chemical research. Its relevance to fluorine chemistry, medicinal chemistry, and material science positions it as a compound of enduring interest. By addressing frequently searched questions and aligning with contemporary scientific priorities, this overview underscores the compound's role in advancing both academic and industrial innovations.